Methyl 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoate

• CAS No.: 615264-52-3
• Product Name: Methyl 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoate
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: methyl 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoate
• Standard InChI: InChI=1S/C19H19NO4/c1-24-19(23)17(13-15-5-3-2-4-6-15)20-18(22)12-9-14-7-10-16(21)11-8-14/h2-12,17,21H,13H2,1H3,(H,20,22)/b12-9+
• Standard InChIKey: ATJBWQGWPYQIAR-FMIVXFBMSA-N
• Isomeric SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)/C=C/C2=CC=C(C=C2)O
• SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)C=CC2=CC=C(C=C2)O
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)C=CC2=CC=C(C=C2)O
• Description: Acyl-Coenzyme A: cholesterol acyltransferase-1 and -2 (ACAT-1 and ACAT-2) catalyze the formation of cholesterol esters from cholesterol and long chain fatty acyl-coenzyme A, and may play a role in the development of atherosclerosis. CAY10486 inhibits human ACAT-1 and ACAT-2 equally with an IC50 value of approximately 60 µM. It also inhibits copper-mediated oxidation of low density lipoproteins by about 28% at a concentration of 3 µM.
• Synonyms: 4-Hydroxycinnamic acid (L-phenylalanine methyl ester) amide
• Reference: 1.Rudel, L.L.,Lee, R.G., and Cockman, T.L. Acyl coenzyme A: Cholesterol acyltransferase types 1 and 2: structure and function in atherosclerosis. Current Opinion in Lipidology 12, 121-127 (2001).
• PubChem Compound: 10087682
• Last Modified: Nov 11 2021